4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide

• IUPAC Name: 4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide
• InChI: InChI=1S/C23H24N2O3S/c1-3-18-9-13-21(14-10-18)24-23(26)20-11-15-22(16-12-20)25(29(2,27)28)17-19-7-5-4-6-8-19/h4-16H,3,17H2,1-2H3,(H,24,26)
• InChI Key: YYOLDISEXBLSNT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N(CC3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol

Description

4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide, also known as BMS-345541, is a selective inhibitor of IκB kinase (IKK) that is used in scientific research to study the role of IKK in various biological processes. IKK is a key regulator of the nuclear factor kappa B (NF-κB) pathway, which is involved in inflammation, immune response, and cell survival. BMS-345541 has been shown to have potential therapeutic applications in the treatment of cancer, inflammatory diseases, and autoimmune disorders.

Mechanism of Action

4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide acts as a selective inhibitor of IKK, which is a key regulator of the NF-κB pathway. It works by blocking the phosphorylation of IκB, which is a protein that inhibits the activation of NF-κB. By inhibiting IKK, this compound prevents the activation of NF-κB and reduces inflammation, immune response, and cell survival.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its inhibition of IKK and the NF-κB pathway. It has been shown to reduce inflammation and immune response in various animal models of disease, including rheumatoid arthritis, inflammatory bowel disease, and multiple sclerosis. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide is its selectivity for IKK, which allows for the specific inhibition of the NF-κB pathway without affecting other cellular processes. It also has good bioavailability and can be administered orally or intraperitoneally. However, one limitation of this compound is its potential for off-target effects, which can lead to unwanted side effects in animal models. Additionally, the high cost of synthesis and limited availability of this compound can make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for the use of 4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide in scientific research. One area of focus is the development of more selective inhibitors of IKK that can target specific isoforms of the enzyme. Another area of interest is the use of this compound in combination with other drugs to enhance its therapeutic potential. Additionally, further studies are needed to investigate the potential of this compound in the treatment of various diseases, including cancer, inflammatory diseases, and autoimmune disorders.

Scientific Research Applications

4-[benzyl(methylsulfonyl)amino]-N-(4-ethylphenyl)benzamide is used in scientific research to study the role of IKK in various biological processes. It has been shown to inhibit the activation of NF-κB, which is involved in the regulation of inflammation, immune response, and cell survival. This compound has been used in studies to investigate the role of IKK in cancer, inflammatory diseases, and autoimmune disorders.